Cas no 28462-87-5 (Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-)
28462-87-5 structure
Product Name:Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
CAS No:28462-87-5
MF:C13H15NO2S
MW:249.32870221138
CID:272141
PubChem ID:34247
Update Time:2025-04-19
Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-
- N-[2-(5-methoxy-1-benzothiophen-3-yl)ethyl]acetamide
- BDBM50037219
- DTXSID10182664
- SCHEMBL7024784
- BRN 1379764
- 28462-87-5
- N-[2-(5-Methoxy-benzo[b]thiophen-3-yl)-ethyl]-acetamide
- ACETAMIDE, N-(2-(5-METHOXYBENZO(b)THIEN-3-YL)ETHYL)-
- N-(2-(5-Methoxybenzo(b)thien-3-yl)ethyl)acetamide
- CHEMBL109235
-
- Inchi: 1S/C13H15NO2S/c1-9(15)14-6-5-10-8-17-13-4-3-11(16-2)7-12(10)13/h3-4,7-8H,5-6H2,1-2H3,(H,14,15)
- InChI Key: AXMIJKLYRBIWJK-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=C(C=CC1=2)OC)CCNC(C)=O
Computed Properties
- Exact Mass: 249.08245
- Monoisotopic Mass: 249.08234989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 38.33
Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]- Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
28462-87-5 (Acetamide,N-[2-(5-methoxybenzo[b]thien-3-yl)ethyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 632627-70-4(Benzoic acid, 3-amino-5-(4-morpholinyl)-)
- 1041582-12-0(3,4-dichloro-N-(2,2,2-trifluoroethyl)aniline)
- 1396846-27-7(methyl 4-({2-(furan-2-yl)-2-hydroxypropylcarbamoyl}formamido)benzoate)
- 2229220-02-2(3-(1-bromo-2-methylpropan-2-yl)-4-chloro-2-fluoropyridine)
- 893939-57-6(ethyl 2-3-(3,4-dimethoxyphenyl)-7-oxo-3H,6H,7H-1,2,3triazolo4,5-dpyrimidin-6-ylpropanoate)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk